3-Methylhexanenitrile
Overview
Description
3-Methylhexanenitrile is a chemical compound with the formula C7H13N . It is a member of the nitrile family, which are organic compounds containing a cyano functional group.
Molecular Structure Analysis
The molecular structure of 3-Methylhexanenitrile consists of a seven-carbon chain with a nitrile group attached to the third carbon . The molecular weight is 111.1848 .Chemical Reactions Analysis
Nitriles, including 3-Methylhexanenitrile, can undergo a variety of reactions. They can be hydrolyzed, both under acidic and basic conditions, to form carboxylic acids . They can also be reduced to form primary amines . Furthermore, nitriles can react with Grignard reagents to form ketones .Scientific Research Applications
Dynamics in Molecular Structures
- Molecular Dynamics in AlPO4-5: A study by Hayashi (2003) explores the molecular motions of acetonitrile and n-hexane adsorbed in AlPO4-5, providing insights into the dynamics of similar molecular structures including 3-Methylhexanenitrile (Hayashi, 2003).
Chemical Synthesis and Reactions
- Synthesis of 3-Oxoalkanenitriles: Al-Matar et al. (2012) discuss the synthesis of 3-aroyl and 3-heteroaroyl substituted 3-oxoalkanenitriles, revealing potential pathways and reactions that could involve 3-Methylhexanenitrile (Al-Matar et al., 2012).
- One-Pot Synthesis Involving Hexanenitriles: Li Qian-he (2005) describes a one-pot synthesis method involving hexanenitriles, which could be applicable to compounds like 3-Methylhexanenitrile (Li Qian-he, 2005).
Analytical Techniques
- LC-MS for Indole and 3-Methylindole Determination: Zamaratskaia and Jastrebova (2006) utilized LC-MS for the determination of compounds including 3-Methylindole, showcasing techniques potentially applicable for analyzing 3-Methylhexanenitrile (Zamaratskaia & Jastrebova, 2006).
Food Science and Preservation
- Impact on Broccoli Puree Shelf-life: Kebede et al. (2015) investigated how volatile compounds including nitriles affect the shelf-life of thermally sterilized broccoli puree, which may include studies on compounds like 3-Methylhexanenitrile (Kebede et al., 2015).
Safety And Hazards
3-Methylhexanenitrile is classified as Acute Tox. 1 Dermal, Eye Irrit. 2, and Skin Irrit. 2 . It is highly flammable and may be fatal if swallowed and enters airways . It can cause skin and eye irritation, and may cause respiratory irritation . It is recommended to use personal protective equipment when handling this compound .
properties
IUPAC Name |
3-methylhexanenitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N/c1-3-4-7(2)5-6-8/h7H,3-5H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JDVUMGUHKLDEQL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)CC#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40337544 |
Source
|
| Record name | 3-Methylhexanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40337544 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methylhexanenitrile | |
CAS RN |
53783-89-4 |
Source
|
| Record name | 3-Methylhexanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40337544 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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